Cas no 4042-43-7 ((R)-4-Methyloxazolidin-2-one)

• Product Name: (R)-4-Methyloxazolidin-2-one
• CAS No: 4042-43-7
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD06656588
• CID: 925771
• PubChem ID: 2734858
• Update Time: 2025-10-29

(R)-4-Methyloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-Methyloxazolidin-2-one
• (4r)-4-methyl-2-oxazolidinone
• (4R)-4-methyl-oxazolidin-2-one
• (4R)-4-methyloxazolidinone
• (R)-4-methyl-oxazolidin-2-one
• 4-(R)-methyl-oxazolidin-2-one
• AC1MC23E
• AG-F-43329
• CTK4I3064
• R-4-methyl-Oxazolidin-2-one
• SureCN2366488
• AK115788
• 2-Oxazolidinone, 4-methyl-, (4R)-
• (4R)-4-methyl-1,3-oxazolidin-2-one
• (4R)-4-Methyloxazolidine-2-one
• VAJFEOKPKHIPEN-GSVOUGTGSA-N
• FCH852948
• 5441AB
• (R)-4-METHYL-2-OXAZOLIDINONE
• AX8020684
• 4042-43-7
• AKOS006292332
• SCHEMBL2366488
• CS-0158229
• O10180
• EN300-2964855
• A858363
• MFCD06656588
• DS-4296
• DTXSID70370540

• MDL： MFCD06656588
• Inchi： 1S/C4H7NO2/c1-3-2-7-4(6)5-3/h3H,2H2,1H3,(H,5,6)/t3-/m1/s1
• InChI Key： VAJFEOKPKHIPEN-GSVOUGTGSA-N
• SMILES： O1C(N[C@H](C)C1)=O

Computed Properties

• Exact Mass: 101.04800
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 0.2

Experimental Properties

• Boiling Point: 302.6°C at 760 mmHg
• PSA: 38.33000
• LogP: 0.44350

(R)-4-Methyloxazolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (R)-4-Methyloxazolidin-2-one

(R)-4-Methyloxazolidin-2-one: A Comprehensive Overview

(R)-4-Methyloxazolidin-2-one, also known by its CAS registry number 4042-43-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom in their ring structure. The (R) designation indicates the specific stereochemistry of the molecule, which is crucial for its biological activity and applications.

The structure of (R)-4-Methyloxazolidin-2-one consists of a four-membered ring system with a ketone group at position 2 and a methyl group at position 4. This configuration imparts unique chemical properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of various bioactive compounds, including antibiotics and antiviral agents.

One of the most notable applications of (R)-4-Methyloxazolidin-2-one is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for β-lactam antibiotics, such as penicillins and cephalosporins. The compound's ability to form stable amide bonds makes it an ideal candidate for constructing complex molecular frameworks. In a groundbreaking study published in 2023, scientists demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial enzymes responsible for antibiotic resistance.

Beyond its role in drug development, (R)-4-Methyloxazolidin-2-one has also found applications in catalytic processes. Its nitrogen-containing ring structure enables it to act as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of enantioselective products. This property has been leveraged in asymmetric catalysis, where precise control over the stereochemistry of products is essential.

The synthesis of (R)-4-Methyloxazolidin-2-one involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric induction techniques have allowed for the efficient production of this compound with high enantiomeric excess, further enhancing its utility in research and industry.

In conclusion, (R)-4-Methyloxazolidin-2-one (CAS No. 4042-43-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and stereochemical configuration make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.